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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and emergency procedures for 2-Bromononane (CAS: 2216-35-5). The

information is compiled from various safety data sheets and chemical databases to ensure

researchers and laboratory personnel can work safely and effectively with this compound. 2-
Bromononane is a haloalkane used in organic synthesis as an alkylating agent and in the

preparation of various chemical intermediates.[1]

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following table summarizes the key quantitative data for 2-
Bromononane.
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Property Value Source

CAS Number 2216-35-5 [2][3]

Molecular Formula C₉H₁₉Br [1][2][4]

Molecular Weight 207.15 g/mol [2][5]

Appearance Colorless to pale yellow liquid [1][3][6]

Boiling Point 208 - 212.3 °C [2][3][7]

Density 1.081 - 1.1 g/cm³ [2][8]

Flash Point
~63.5 °C (Note: Some sources

report no data)
[2]

Refractive Index 1.4505 - 1.4555 @ 20°C [2][6]

Vapor Pressure 0.3 ± 0.4 mmHg @ 25°C [2]

Water Solubility Insoluble / Immiscible [1][7]

Log P (octanol/water) 4.130 [9]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 2-Bromononane is classified with the

following hazards. It is important to note that some suppliers may not classify this chemical as

hazardous under OSHA's 2012 standard, so users should always consult the specific SDS

provided with their product and handle it with care.[3][4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Aquatic Hazard, Long-Term 4
H413: May cause long lasting

harmful effects to aquatic life

Signal Word: Warning[4][5][8]

GHS Pictogram: pictogram GHS07[8]
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Handling and Storage Precautions
Adherence to proper handling and storage protocols is essential for laboratory safety.

Safe Handling Practices:

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[3][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses conforming to OSHA or

European standards.[3][10]

Skin Protection: Wear appropriate protective gloves and clothing (e.g., a lab coat) to

prevent skin exposure.[3][7]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work

area.[4] Avoid contact with skin, eyes, and clothing, and prevent ingestion and inhalation.[7]

Storage Requirements:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store away from heat, sparks, open flames, and other sources of ignition.[10]

Store at ambient temperatures.[4]

Incompatible with strong oxidizing agents.[10]

Emergency Procedures
In the event of an emergency, follow these established first aid and spill response protocols.

First Aid Measures:
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Exposure Route First Aid Protocol Source

Eye Contact

Rinse immediately and

thoroughly with plenty of water

for at least 15 minutes,

including under the eyelids.

Seek medical attention.

[3][7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Get medical

attention if symptoms occur.

[3][7]

Inhalation

Remove the victim to fresh air.

If symptoms occur, get medical

attention. If not breathing, give

artificial respiration.

[3][7][10]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Call a POISON

CENTER or doctor if you feel

unwell.

[3][4][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use extinguishing measures appropriate for the surrounding

environment, such as water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant

foam.[7][10]

Hazardous Combustion Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide gas.

[7][10]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][7][10]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[3][7]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[3][4][7]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,

vermiculite), then sweep or shovel the material into a suitable, sealed container for disposal.

[3][7][11]

Experimental Protocols
Safety Data Sheets typically do not provide detailed experimental methodologies for the

determination of physical and chemical properties. These tests are performed by

manufacturers according to standardized guidelines, such as those from the OECD or ASTM.

For instance, the purity or assay value is commonly determined using Gas Chromatography

(GC), and the refractive index is measured with a refractometer at a specified temperature.[6]

Visualized Workflow: Spill Response
The following diagram outlines the logical workflow for responding to an accidental spill of 2-
Bromononane in a laboratory setting.
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Spill Detected

Is spill large or
 in a confined space?

Assess

Area is Safe

Evacuate Immediate Area
& Call for Assistance

Yes

Don Full PPE
(Gloves, Goggles, Lab Coat)

No (Small Spill)

Await Response Team

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Carefully Collect Absorbed Material
into a Sealed Container

Label and Dispose of Waste
per Institutional Regulations

Decontaminate Spill Area

Click to download full resolution via product page

Workflow for Handling a 2-Bromononane Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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